N1-(3-chloro-2-methylphenyl)-N2-(2,2-di(furan-2-yl)ethyl)oxalamide
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Description
N1-(3-chloro-2-methylphenyl)-N2-(2,2-di(furan-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C19H17ClN2O4 and its molecular weight is 372.81. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Catalytic Activity Enhancement
N1-(3-chloro-2-methylphenyl)-N2-(2,2-di(furan-2-yl)ethyl)oxalamide, as part of the broader class of oxalamides, is utilized in the enhancement of catalytic activities in various chemical reactions. One notable application involves its use in copper-catalyzed coupling reactions, where such compounds have shown to significantly improve the efficiency of N-arylation of anilines and cyclic secondary amines. This is particularly relevant in the pharmaceutical industry for the synthesis of complex molecules (Bhunia, Kumar, & Ma, 2017).
Antimicrobial Activity Studies
The structural motif of this compound has been explored for its antimicrobial potential. Derivatives of similar compounds have been synthesized and evaluated for their antibacterial and antifungal activities. Some studies indicate that these derivatives exhibit promising antimicrobial properties, which could lead to the development of new antimicrobial agents (Ramadan & El‐Helw, 2018; Jafari, Mohammadi, Jahanian-Najafabadi, & Hassanzadeh, 2017).
Organic Synthesis
This chemical entity also finds application in organic synthesis, particularly in the synthesis of heterocyclic compounds. Its structure is beneficial for the construction of complex organic molecules, serving as a precursor or intermediate in various synthetic pathways. For instance, derivatives of oxalamides have been utilized in the synthesis of novel heterocycles, demonstrating the compound's versatility and utility in organic chemistry research (Mamedov, Mamedova, Khikmatova, Mironova, Krivolapov, Bazanova, Chachkov, Katsyuba, Rizvanov, & Latypov, 2016).
Photochemical Applications
In photochemistry, certain oxalamide derivatives, including those related to this compound, have shown potential in facilitating photoinduced reactions. These applications are crucial for the development of light-responsive materials and the exploration of photochemical pathways in organic synthesis (Zhang, Zhang, Wang, Yao, Wang, Wang, Jing, Liang, & Zhang, 2017).
Properties
IUPAC Name |
N-[2,2-bis(furan-2-yl)ethyl]-N'-(3-chloro-2-methylphenyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17ClN2O4/c1-12-14(20)5-2-6-15(12)22-19(24)18(23)21-11-13(16-7-3-9-25-16)17-8-4-10-26-17/h2-10,13H,11H2,1H3,(H,21,23)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJGORNUMIQGWIH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)C(=O)NCC(C2=CC=CO2)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.